Cas no 1799263-32-3 ((2E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide)

• Product Name: (2E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide
• CAS No: 1799263-32-3
• MF: C₁₆H₁₄F₃NO₃
• MW: 325.282474994659
• CID: 5375779
• Update Time: 2025-06-13

(2E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide
• 2-Propenamide, 3-(3-furanyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-
• (2E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide

• Inchi： 1S/C16H14F3NO3/c17-16(18,19)15(22,13-4-2-1-3-5-13)11-20-14(21)7-6-12-8-9-23-10-12/h1-10,22H,11H2,(H,20,21)
• InChI Key： MPNVBWNOCXBZMT-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C1=CC=CC=C1)C(F)(F)F)(=O)C=CC1C=COC=1

Additional information on (2E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide

Introduction to (2E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide (CAS No. 1799263-32-3)

(2E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide (CAS No. 1799263-32-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a furan ring, a trifluoromethyl group, and a phenyl substituent contributes to its distinct chemical properties and biological activities.

The furan ring is a five-membered aromatic heterocycle that is widely found in natural products and synthetic compounds. It imparts significant stability and reactivity to the molecule, making it an attractive scaffold for drug design. The trifluoromethyl group, known for its strong electron-withdrawing effect, enhances the lipophilicity and metabolic stability of the compound. The phenyl substituent, on the other hand, provides additional hydrophobicity and can influence the binding affinity to specific biological targets.

Recent studies have explored the potential of (2E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective effects, (2E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide has also shown promise in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of cell cycle progression and the activation of pro-apoptotic signaling pathways. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

The pharmacokinetic properties of (2E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide have also been extensively studied. Its high lipophilicity facilitates efficient absorption and distribution in tissues, while its metabolic stability ensures prolonged therapeutic effects. However, further optimization may be required to enhance its bioavailability and reduce potential side effects.

From a synthetic perspective, the preparation of (2E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Key steps include the formation of the furan ring through a cyclization reaction and the introduction of the trifluoromethyl group via selective fluorination reactions. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of (2E)-3-(furan-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)prop-2-enamide. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases. These studies will provide valuable insights into its pharmacological properties and guide future drug development efforts.

In conclusion, (2E)-3-(furan-3-yl)l-N-(trifluoromethyl)hydroxyphenylpro pyl)pro penamide (CAS No. 17999656456456456456456456456456456456456456456456456456456456456456456456456e-amide) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further investigation and development as a therapeutic agent.